5-HT2B antagonist-1

• Molecular Formula: C11H14BrN5
• Molecular Weight: 296.17 g/mol
• IUPAC Name: 2-N-(4-bromophenyl)-4,4-dimethyl-1H-1,3,5-triazine-2,6-diamine
• InChI: InChI=1S/C11H14BrN5/c1-11(2)16-9(13)15-10(17-11)14-8-5-3-7(12)4-6-8/h3-6H,1-2H3,(H4,13,14,15,16,17)
• InChI Key: NZEZISMBIMCMOR-UHFFFAOYSA-N
• Canonical SMILES: CC1(N=C(NC(=N1)NC2=CC=C(C=C2)Br)N)C

Description

WAY-388264-A is a biologically active compound known for its role as a 5-HT2B receptor antagonist. This compound has shown potential in studies related to diseases characterized by 5-HT2B receptor signaling, such as hepatocellular carcinoma, cardiovascular diseases, and gastrointestinal disorders .

Preparation Methods

The synthetic routes and reaction conditions for WAY-388264-A involve several steps, typically starting with the preparation of the core structure followed by functional group modifications. Industrial production methods often involve optimizing these steps to ensure high yield and purity. Specific details on the exact synthetic routes and reaction conditions are proprietary and may vary depending on the manufacturer .

Chemical Reactions Analysis

WAY-388264-A undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another. .

Scientific Research Applications

WAY-388264-A has a wide range of scientific research applications:

Chemistry: Used as a tool compound to study 5-HT2B receptor signaling pathways.

Biology: Investigated for its effects on cellular processes and receptor interactions.

Medicine: Explored for potential therapeutic applications in treating diseases like hepatocellular carcinoma, cardiovascular diseases, and gastrointestinal disorders.

Industry: Utilized in the development of new drugs and therapeutic agents.

Mechanism of Action

WAY-388264-A exerts its effects by antagonizing the 5-HT2B receptor. This receptor is involved in various physiological processes, including the regulation of mood, appetite, and cardiovascular function. By blocking this receptor, WAY-388264-A can modulate these processes and potentially provide therapeutic benefits in related diseases .

Comparison with Similar Compounds

WAY-388264-A is unique in its high specificity and potency as a 5-HT2B receptor antagonist. Similar compounds include:

5-HT2B antagonist-1: Another 5-HT2B receptor antagonist with similar applications but different chemical properties and potency.

WAY-100635: A selective 5-HT1A receptor antagonist with different receptor specificity and applications.

WAY-388264-A stands out due to its specific receptor targeting and potential therapeutic applications in a variety of diseases.